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Compound of Interest

Compound Name: Reversine

Cat. No.: B1683945 Get Quote

For laboratory professionals, including researchers, scientists, and drug development experts,

the responsible handling and disposal of chemical compounds are paramount to ensuring a

safe and compliant research environment. This guide provides essential, step-by-step

procedures for the proper disposal of Reversine, a 2,6-disubstituted purine derivative used in

stem cell research and cancer studies. Adherence to these guidelines is critical for minimizing

environmental impact and protecting personnel from potential hazards.

Reversine Hazard Profile
Reversine is classified as a hazardous substance. Understanding its hazard profile is the first

step in ensuring its safe handling and disposal.
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Hazard
Classification

Description GHS Pictogram
Precautionary
Statements

Acute Oral Toxicity
Category 4: Harmful if

swallowed.[1][2]
alt text

P264: Wash skin

thoroughly after

handling.[1] P270: Do

not eat, drink or

smoke when using

this product.[1][2]

P301 + P312: IF

SWALLOWED: Call a

POISON CENTER or

doctor/physician if you

feel unwell.[1][2]

P330: Rinse mouth.[1]

[2]

Aquatic Toxicity

Category 1 (Acute and

Chronic): Very toxic to

aquatic life with long-

lasting effects.[1]

alt text

P273: Avoid release to

the environment.[1]

P391: Collect spillage.

[1]

Experimental Protocol: Waste Handling and
Disposal
While specific chemical inactivation protocols for Reversine are not readily available, the

following procedure outlines the best practices for handling and disposing of Reversine waste

in a laboratory setting, in accordance with general guidelines for hazardous chemical waste.

Objective: To safely collect, store, and dispose of Reversine waste in compliance with

institutional and regulatory standards.

Materials:

Appropriate Personal Protective Equipment (PPE): safety goggles, lab coat, and chemical-

resistant gloves (double chemotherapy gloves are recommended for handling antineoplastic

agents).[3]
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Designated, labeled, and sealed hazardous waste container.

Chemical fume hood.

Spill kit for hazardous materials.

Procedure:

Risk Assessment: Before handling Reversine, review the Safety Data Sheet (SDS) and be

aware of the associated hazards.[3]

Segregation of Waste:

Separate all Reversine-contaminated waste from other laboratory waste streams.[3] This

includes:

Unused or expired Reversine solid compound or solutions.

Contaminated consumables such as pipette tips, tubes, flasks, and gloves.

Contaminated solutions (e.g., cell culture media containing Reversine).

Waste Collection:

Solid Waste: Collect all solid Reversine waste in a designated, leak-proof, and clearly

labeled hazardous waste container. The label should include "Hazardous Waste,"

"Reversine," and the associated hazard symbols.

Liquid Waste: Collect all liquid waste containing Reversine in a compatible, sealed, and

labeled hazardous waste container. Do not mix with other chemical wastes unless

specifically permitted by your institution's environmental health and safety (EHS) office.[3]

Sharps: Any sharps (e.g., needles, syringes) contaminated with Reversine must be

disposed of in a designated sharps container for hazardous chemical waste. If the syringe

contains any residual volume of the drug, it should be disposed of as bulk hazardous

chemical waste, not in a standard sharps container.[3]

Handling and Storage:
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All handling of Reversine and its waste should be conducted in a well-ventilated area,

preferably within a chemical fume hood, to avoid inhalation of any dust or aerosols.[2]

Store the sealed hazardous waste container in a designated, secure secondary

containment area away from incompatible materials.

Spill Management:

In case of a spill, avoid raising dust.[2]

Evacuate the area if necessary and ensure adequate ventilation.

Wear appropriate PPE, including a respirator if warranted.[2]

Contain the spill and collect the material using an appropriate absorbent from a chemical

spill kit.

Transfer the collected waste into a sealed hazardous waste container for disposal.[2]

Prevent the chemical from entering drains or waterways.[2]

Final Disposal:

Arrange for the pickup and disposal of the hazardous waste container through your

institution's EHS office or a licensed hazardous waste disposal contractor.[1]

Disposal must be in accordance with all local, state, and federal regulations.[2] Do not

dispose of Reversine waste down the drain or in the regular trash.

Reversine Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of Reversine.
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Preparation & Handling

Waste Segregation & Collection

Storage & Spill Management

Final Disposal

1. Conduct Risk Assessment
(Review SDS)

2. Wear Appropriate PPE

3. Handle in Fume Hood

4. Segregate Reversine Waste

Spill Response Protocol

5a. Collect Solid Waste 5b. Collect Liquid Waste 5c. Collect Contaminated Sharps

6. Label Waste Container

7. Store in Secondary Containment

8. Contact EHS for Pickup

9. Dispose via Approved Facility

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of Reversine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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